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Compound of Interest

Compound Name: GSK-J4 hydrochloride

Cat. No.: B2506083 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of

GSK-J4 hydrochloride, a potent and selective inhibitor of the H3K27 histone demethylases

JMJD3 and UTX. Adherence to these procedures is critical to ensure personal safety and

maintain a secure laboratory environment.

Hazard Communication
GSK-J4 hydrochloride is classified as harmful if swallowed and may cause skin and serious

eye irritation, as well as respiratory irritation. It is also very toxic to aquatic life with long-lasting

effects. All personnel handling this compound must be thoroughly familiar with its potential

hazards. A summary of its key chemical and physical properties is provided below.

Property Value

Molecular Formula C₂₄H₂₇N₅O₂ • HCl

Molecular Weight 453.97 g/mol

Appearance White to off-white solid

Solubility Soluble in DMSO and Ethanol

Storage Store at -20°C
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Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling GSK-J4
hydrochloride. This table provides specific recommendations to ensure adequate protection.
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PPE Category Recommendation Rationale

Eye Protection
Chemical safety goggles with

side shields

Protects eyes from splashes

and airborne particles.

Hand Protection
Nitrile gloves (minimum 5 mil

thickness)

Provides splash protection

against GSK-J4 hydrochloride

and common laboratory

solvents. For prolonged

contact, consider double-

gloving or using thicker,

chemical-resistant gloves.

Nitrile has been shown to be a

suitable material for handling a

wide range of chemicals,

including those with amine and

pyridine-like structures.[1][2][3]

Body Protection Laboratory coat
Prevents contamination of

personal clothing.

Respiratory Protection

For handling powder: Use a

NIOSH-approved N95 or P100

filtering facepiece respirator

(dust mask) or a higher level of

protection, such as a powered

air-purifying respirator (PAPR),

especially when weighing or

transferring powder outside of

a certified chemical fume hood.

[4][5][6]

Minimizes inhalation of fine

particles.

For handling solutions:

Respiratory protection is

generally not required if

handled within a certified

chemical fume hood.

A fume hood provides

adequate ventilation for

vapors.
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Operational Plan: Step-by-Step Handling
Procedures
Follow these procedures to ensure the safe handling of GSK-J4 hydrochloride at every stage

of your experimental workflow.

Receiving and Storage
Inspect: Upon receipt, visually inspect the container for any damage or leaks.

Label: Ensure the container is clearly labeled with the chemical name, hazard pictograms,

and date of receipt.

Store: Store the container upright in a designated, well-ventilated, and secure location at

-20°C.

Weighing and Solution Preparation
Note: All procedures involving the handling of solid GSK-J4 hydrochloride should be

performed in a certified chemical fume hood or a ventilated balance enclosure.

Don PPE: Put on all required personal protective equipment as detailed in the table above.

Prepare Workspace: Designate a specific area within the fume hood for handling the

compound. Cover the work surface with absorbent, disposable bench paper.

Weighing: Carefully weigh the desired amount of GSK-J4 hydrochloride. Use anti-static

weighing dishes to prevent dispersal of the powder.

Dissolving: Add the solvent (e.g., DMSO, ethanol) to the powder slowly and carefully to avoid

splashing. Ensure the container is securely capped before mixing.

Cleaning: After preparation, decontaminate the weighing area and any equipment used.

Dispose of all contaminated disposable materials as hazardous waste.

Use in Experiments
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Labeling: Clearly label all solutions of GSK-J4 hydrochloride with the compound name,

concentration, solvent, and date of preparation.

Handling Solutions: When working with solutions, always wear appropriate PPE. Avoid direct

contact with skin and eyes.

Aerosol Prevention: Take care to avoid the generation of aerosols during pipetting and other

manipulations.

Disposal Plan
All waste containing GSK-J4 hydrochloride, including empty containers, contaminated PPE,

and experimental waste, must be treated as hazardous chemical waste.

Segregation: Collect all GSK-J4 hydrochloride waste in a designated, clearly labeled, and

sealed hazardous waste container. Do not mix with other waste streams unless compatible.

Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical

name ("GSK-J4 hydrochloride"), and the associated hazards (e.g., "Toxic," "Harmful").

Disposal: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office, following all local, state, and federal

regulations. Do not dispose of GSK-J4 hydrochloride down the drain.

Experimental Protocol: Inhibition of JMJD3/UTX
GSK-J4 is a cell-permeable prodrug that is rapidly hydrolyzed to the active inhibitor, GSK-J1,

inside the cell. GSK-J1 selectively inhibits the H3K27 demethylases JMJD3 and UTX.

Cellular Assay for H3K27me3 Levels
Cell Culture: Plate cells of interest at an appropriate density and allow them to adhere

overnight.

Treatment: Prepare a stock solution of GSK-J4 hydrochloride in DMSO. Dilute the stock

solution in cell culture media to the desired final concentration (e.g., 1-10 µM).
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Incubation: Treat the cells with the GSK-J4 hydrochloride-containing media for a specified

period (e.g., 24-48 hours).

Histone Extraction: Following treatment, harvest the cells and perform histone extraction

using a commercially available kit or a standard laboratory protocol.

Western Blotting: Separate the extracted histones by SDS-PAGE, transfer to a membrane,

and probe with antibodies specific for H3K27me3 and a loading control (e.g., total Histone

H3).

Analysis: Quantify the band intensities to determine the relative change in H3K27me3 levels

upon treatment with GSK-J4 hydrochloride.

Signaling Pathway Diagram
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GSK-J4 Hydrochloride Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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